4-(1H-IMIDAZOL-4-YL)-BENZONITRILE
Overview
Description
4-(1H-IMIDAZOL-4-YL)-BENZONITRILE is a useful research compound. Its molecular formula is C10H7N3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(1H-imidazol-5-yl)benzonitrile is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Coordination Polymers and Metal-Organic Frameworks (MOFs)
4-(1H-imidazol-5-yl)benzonitrile and its derivatives have been widely used in the synthesis of coordination polymers and MOFs. These materials have been structurally characterized and studied for their potential applications in photoluminescence, magnetic studies, gas adsorption, and electrochemiluminescence. For example, compounds synthesized using 4-imidazole containing ligands have shown remarkable uptake for gases such as CO2, N2, H2, and CH4, as well as volatile organic compounds. These properties suggest potential applications in gas storage, separation technologies, and sensing applications (Aijaz, Sañudo, Bharadwaj, 2011); (Chen, Wang, Takamizawa, Okamura, Chen, Sun, 2014).
Antimicrobial Activity
Derivatives of 4-(1H-imidazol-5-yl)benzonitrile have been synthesized and evaluated for their antimicrobial activities. Studies indicate that these compounds are effective against a range of gram-positive and gram-negative bacteria as well as fungi. This highlights their potential as templates for the development of new antimicrobial agents, which could address the rising challenge of antibiotic resistance (El-Meguid, 2014).
Fluorescence and Photophysical Properties
Compounds derived from 4-(1H-imidazol-5-yl)benzonitrile have been explored for their fluorescence and photophysical properties. These studies are crucial for the development of novel fluorescent materials and sensors. For instance, zinc(II) phthalocyanines substituted with benzimidazole units have shown good singlet-oxygen generation, suggesting their applicability in photodynamic therapy and as fluorescent probes (Şen et al., 2018).
Corrosion Inhibition
Imidazole derivatives, including those based on 4-(1H-imidazol-5-yl)benzonitrile, have been evaluated for their corrosion inhibition properties. These compounds offer protection for metals in acidic environments, which is significant for industrial applications where corrosion resistance is critical. Their effectiveness as corrosion inhibitors makes them valuable in the maintenance of metal infrastructure and in prolonging the life of metal-based materials (Ammal, Prajila, Joseph, 2018).
Chemosensors
Benzimidazole derivatives have been developed as selective fluorescent chemosensors capable of detecting nitroaromatic explosives at the picogram level. This demonstrates the potential of 4-(1H-imidazol-5-yl)benzonitrile derivatives in security and environmental monitoring, where the detection of hazardous substances is critical (Xiong, Li, Mo, Huo, Liu, Chen, Wang, 2014).
Mechanism of Action
Target of Action
The primary target of 4-(1H-imidazol-5-yl)benzonitrile is the Histamine H4 receptor (H4R) . This receptor is a G protein-coupled receptor that mediates the histamine signals in peripheral tissues . It displays a significant level of constitutive activity, meaning it exhibits spontaneous activity in the absence of an agonist .
Mode of Action
It is known that imidazole derivatives can show a remarkable binding affinity at the active site of their target receptors . This suggests that 4-(1H-imidazol-5-yl)benzonitrile may interact with the Histamine H4 receptor in a similar manner, potentially leading to changes in the receptor’s activity.
Biochemical Pathways
Given its target, it is likely to be involved in the histamine signaling pathway . The downstream effects of this could include a variety of physiological responses, such as inflammation and allergic reactions.
Result of Action
Given its target, it is likely to modulate the activity of the histamine h4 receptor , which could have a variety of downstream effects, potentially including anti-inflammatory and antiallergic effects.
Properties
IUPAC Name |
4-(1H-imidazol-5-yl)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3/c11-5-8-1-3-9(4-2-8)10-6-12-7-13-10/h1-4,6-7H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGUVSJNPHFWESU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C2=CN=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10443949 | |
Record name | Benzonitrile, 4-(1H-imidazol-4-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10443949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34443-07-7 | |
Record name | Benzonitrile, 4-(1H-imidazol-4-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10443949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(1H-imidazol-4-yl)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.